4,4-dimethyl-5-oxopentanoic acid
Overview
Description
4,4-dimethyl-5-oxopentanoic acid, also known as DMOP, is an organic acid that has been studied for its various biochemical and physiological effects. It is a building block for various metabolic pathways, and has been found to have various applications in the scientific research field. In
Scientific Research Applications
4,4-dimethyl-5-oxopentanoic acid has been found to have various applications in the scientific research field. It is a building block for various metabolic pathways, and has been used as a substrate for various enzymes. It has also been used to study the effects of various drugs on the metabolism of fatty acids and other biomolecules. Additionally, it has been used to study the effects of various hormones on the metabolism of fatty acids and other biomolecules.
Mechanism of Action
4,4-dimethyl-5-oxopentanoic acid is metabolized by various enzymes, including fatty acid synthase, acetyl-CoA carboxylase, and 3-hydroxy-3-methylglutaryl-CoA synthase. These enzymes catalyze the formation of fatty acids, which are then used in various metabolic pathways. Additionally, 4,4-dimethyl-5-oxopentanoic acid is metabolized by the enzyme acyl-CoA dehydrogenase, which catalyzes the formation of acyl-CoA, which is then used in various metabolic pathways.
Biochemical and Physiological Effects
4,4-dimethyl-5-oxopentanoic acid has been found to have various biochemical and physiological effects. It has been found to be an effective substrate for fatty acid synthase, acetyl-CoA carboxylase, and 3-hydroxy-3-methylglutaryl-CoA synthase, and has been found to be an effective inhibitor of acetyl-CoA carboxylase. Additionally, it has been found to be an effective inhibitor of the enzyme acyl-CoA dehydrogenase, and has been found to be an effective substrate for the enzyme acyl-CoA dehydrogenase. Furthermore, it has been found to be an effective inhibitor of the enzyme acyl-CoA synthetase.
Advantages and Limitations for Lab Experiments
The use of 4,4-dimethyl-5-oxopentanoic acid in lab experiments has various advantages and limitations. One of the main advantages is that it is a relatively inexpensive and readily available substrate, making it an ideal choice for experiments. Additionally, it is a relatively stable compound, making it easier to store and transport. Furthermore, it is a relatively non-toxic compound, making it safer to use in experiments. On the other hand, one of the main limitations is that it is not as effective as other substrates, such as acetyl-CoA, in terms of its ability to catalyze metabolic reactions. Additionally, it can be difficult to obtain pure 4,4-dimethyl-5-oxopentanoic acid, as it is often contaminated with various other compounds.
Future Directions
There are various potential future directions for 4,4-dimethyl-5-oxopentanoic acid research. One potential direction is to further explore its potential applications in the field of drug metabolism. Additionally, further research could be conducted to explore its potential as a substrate for various other enzymes. Furthermore, further research could be conducted to explore its potential as a substrate for various metabolic pathways. Additionally, further research could be conducted to explore its potential as an inhibitor of various metabolic enzymes. Finally, further research could be conducted to explore its potential as a therapeutic agent for various metabolic diseases.
Synthesis Methods
4,4-dimethyl-5-oxopentanoic acid can be synthesized from various precursors, including ethyl acetoacetate, ethyl propionate, and ethyl butyrate. The most common method of synthesis involves the reaction of ethyl acetoacetate with sodium methoxide in methanol, followed by the addition of dimethyl sulfoxide and dimethylformamide. The reaction is then heated to a temperature of 80-90°C and stirred for several hours. This reaction yields a mixture of 4-methoxy-4-methylpentanoic acid and 4,4-dimethyl-5-oxopentanoic acid, with the latter being the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-dimethyl-5-oxopentanoic acid involves the oxidation of 4,4-dimethyl-2-pentanone to form the corresponding carboxylic acid.", "Starting Materials": [ "4,4-dimethyl-2-pentanone", "Sodium hypochlorite", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Prepare a solution of 4,4-dimethyl-2-pentanone in an organic solvent.", "Add a solution of sodium hypochlorite in water to the reaction mixture.", "Add sodium hydroxide to adjust the pH to basic conditions.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with an organic solvent.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain 4,4-dimethyl-5-oxopentanoic acid as a white solid." ] } | |
CAS RN |
503-53-7 |
Product Name |
4,4-dimethyl-5-oxopentanoic acid |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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